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Compound of Interest

Compound Name: AMPK activator 11

Cat. No.: B15620404

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling AMPK activator 11. The following procedures are
based on the Safety Data Sheet (SDS) for a structurally related compound, AMPK activator 1,
from the same supplier, as a specific SDS for AMPK activator 11 (CAS: 12948304-00-3) is not
publicly available.[1] It is imperative to handle all research chemicals with caution and to
perform a risk assessment prior to use.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are essential to minimize exposure and ensure a safe
laboratory environment.
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Control Type Specification

Engineering Controls

o Use only in areas with appropriate exhaust
Ventilation - )
ventilation, such as a chemical fume hood.[1]

] Ensure easy access to an eye-wash station and
Safety Stations
safety shower.[1]

Personal Protective Equipment

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

) Wear compatible chemical-resistant gloves
Hand Protection o
(e.g., nitrile). Inspect gloves before use.

Body Protection Wear a laboratory coat.

Not required under normal conditions with
Respiratory Protection adequate ventilation. If dust or aerosols are

generated, use a NIOSH-approved respirator.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining the integrity of
the compound and ensuring user safety.

Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Conditions for Safe Storage:
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» Keep the container tightly sealed.
» Store in a cool, dry, and well-ventilated area.

o Protect from direct sunlight and sources of ignition.

Storage Condition Duration
Powder (-20°C) 3 years
Powder (4°C) 2 years
In solvent (-80°C) 6 months
In solvent (-20°C) 1 month

Data based on the storage recommendations for a similar MedChemExpress compound.

Emergency and Disposal Procedures

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Remove contaminated clothing and rinse the
Skin Contact skin thoroughly with water. Seek medical

attention if irritation develops.[1]

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.[1]
Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.[1]

Spill and Disposal Plan:

o Spills: In case of a spill, wear appropriate PPE, absorb the material with an inert, non-
combustible material (e.g., vermiculite, sand), and collect it in a suitable container for
disposal.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the product to enter drains or waterways.

Experimental Workflow and Signaling Pathway

Operational Workflow for Handling AMPK Activator 11.:
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Operational Workflow for Handling AMPK Activator 11
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Caption: Workflow for safe handling of AMPK activator 11.
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AMPK Signaling Pathway:

AMPK is a central regulator of cellular energy homeostasis. Its activation, either by cellular
stress (increasing the AMP:ATP ratio) or by direct activators like AMPK activator 11, initiates a
cascade of events to restore energy balance. This involves stimulating catabolic pathways that
generate ATP and inhibiting anabolic pathways that consume ATP.

Simplified AMPK Signaling Pathway
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Caption: Simplified overview of the AMPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AMPK Activator 11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620404#personal-protective-equipment-for-
handling-ampk-activator-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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